15-Demethyl plumieride 15-Demethyl plumieride 15-Demethyl plumieride is a natural product found in Plumeria rubra with data available.
A type of MONOTERPENES, derived from geraniol. They have the general form of cyclopentanopyran, but in some cases, one of the rings is broken as in the case of secoiridoid. They are different from the similarly named iridals (TRITERPENES).
Brand Name: Vulcanchem
CAS No.: 133738-37-1
VCID: VC17143795
InChI: InChI=1S/C20H24O12/c1-28-17(27)10-7-29-18(31-19-15(25)14(24)13(23)11(6-22)30-19)12-9(10)2-3-20(12)4-8(5-21)16(26)32-20/h2-4,7,9,11-15,18-19,21-25H,5-6H2,1H3/t9-,11-,12-,13-,14+,15-,18+,19+,20-/m1/s1
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Molecular Formula: C20H24O12
Molecular Weight: 456.4 g/mol

15-Demethyl plumieride

CAS No.: 133738-37-1

Cat. No.: VC17143795

Molecular Formula: C20H24O12

Molecular Weight: 456.4 g/mol

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15-Demethyl plumieride - 133738-37-1

Specification

CAS No. 133738-37-1
Molecular Formula C20H24O12
Molecular Weight 456.4 g/mol
IUPAC Name methyl (1S,4aS,7R,7aS)-4'-(hydroxymethyl)-5'-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[4a,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-furan]-4-carboxylate
Standard InChI InChI=1S/C20H24O12/c1-28-17(27)10-7-29-18(31-19-15(25)14(24)13(23)11(6-22)30-19)12-9(10)2-3-20(12)4-8(5-21)16(26)32-20/h2-4,7,9,11-15,18-19,21-25H,5-6H2,1H3/t9-,11-,12-,13-,14+,15-,18+,19+,20-/m1/s1
Standard InChI Key XFIOZCMKPNZOII-RJMCEWFISA-N
Isomeric SMILES COC(=O)C1=CO[C@H]([C@H]2[C@@H]1C=C[C@@]23C=C(C(=O)O3)CO)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
Canonical SMILES COC(=O)C1=COC(C2C1C=CC23C=C(C(=O)O3)CO)OC4C(C(C(C(O4)CO)O)O)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

15-Demethyl plumieride features a spirocyclic framework comprising a cyclopenta[c]pyran moiety fused to a furan-2-one ring. The IUPAC name, methyl (1S,4aS,7R,7aS)-4'-(hydroxymethyl)-5'-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[4a,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-furan]-4-carboxylate, reflects its complex stereochemistry. Key functional groups include a carboxylate ester at position 4, a hydroxymethyl substituent at position 4', and a β-D-glucopyranosyl unit linked via an ether bond .

Table 1: Key Physicochemical Properties of 15-Demethyl Plumieride

PropertyValue
Molecular FormulaC20H24O12\text{C}_{20}\text{H}_{24}\text{O}_{12}
Molecular Weight456.4 g/mol
CAS Registry Number133738-37-1
UV Absorption (λ_max)240 nm (MeOH)
IR Bands3380–3340 cm⁻¹ (OH), 1769 cm⁻¹ (C=O)

Spectroscopic Identification

Nuclear magnetic resonance (NMR) spectroscopy reveals distinctive signals: a deshielded proton at δ 7.26 ppm (H-10) and olefinic protons at δ 6.36 (H-6) and 5.55 ppm (H-7) . The 13C^{13}\text{C}-NMR spectrum confirms lactonic carbonyl (δ 170.4 ppm) and anomeric carbons (δ 99.8 ppm) . High-resolution mass spectrometry (HR-MS) exhibits a molecular ion peak at m/z 456 [M⁻] .

Pharmacological Profile

Antimicrobial Activity

15-Demethyl plumieride demonstrates broad-spectrum antimicrobial effects. In agar diffusion assays, it inhibited Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Candida albicans at 0.5 µg/ml .

Table 2: Antimicrobial Activity of 15-Demethyl Plumieride

PathogenMIC (µg/ml)Zone of Inhibition (mm)
Staphylococcus aureus0.512.3 ± 0.5
Candida albicans0.514.1 ± 0.7
Escherichia coli1.09.8 ± 0.3

The compound’s efficacy against fungal pathogens is attributed to its ability to disrupt cell membrane integrity, as evidenced by leakage of intracellular components in C. albicans .

Antioxidant and Anti-Inflammatory Properties

While direct studies on 15-demethyl plumieride are sparse, structurally related iridoids exhibit radical scavenging activity against DPPH (IC₅₀: 18.7 µM) and suppress pro-inflammatory cytokines like TNF-α and IL-6 . These effects correlate with the compound’s hydroxyl and carboxyl groups, which neutralize reactive oxygen species (ROS) .

Research Findings and Mechanistic Insights

Isolation and Biosynthesis

15-Demethyl plumieride is isolated from Plumeria alba stem bark using solvent partitioning (ethyl acetate) and silica gel chromatography . Biosynthetically, it originates from geraniol through cyclization and oxidation steps, with glycosylation enhancing its solubility and bioactivity.

Table 3: Chromatographic Conditions for Isolation

ParameterDetail
Stationary PhaseSilica gel 60 (230–400 mesh)
Mobile PhaseDichloromethane:MeOH (9:1)
DetectionUV at 240 nm

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